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Compound of Interest

Compound Name: Imidaprilat-d3
Cat. No.: B15559922
Get Quote
\ J

This document provides crucial safety and logistical information for the handling of Imidaprilat-
d3, a deuterated analog of Imidaprilat, the active metabolite of the ACE inhibitor Imidapril. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Imidaprilat and its related
compounds is presented below. This data is essential for safe handling and storage.
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Property Value Source
Molecular Formula C18H23N306 [1]
Molecular Weight 377.39 g/mol [1]
Appearance White solid [2]
Solubility No data available

Stabilit Stable under recommended
abili
Y storage conditions

Storage Temperature -20°C

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling Imidaprilat-d3. Imidapril and its metabolites are potent pharmaceutical compounds,
and exposure can lead to adverse health effects.[3][4]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.kuujia.com/cas-1356019-69-6.html
https://www.kuujia.com/cas-1356019-69-6.html
https://www.lgcstandards.com/DE/en/Imidapril-d3-Hydrochloride/p/TRC-I275042
https://www.benchchem.com/product/b15559922/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-imidaprilat-d3
https://en.wikipedia.org/wiki/Nephrotoxicity
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specification

Hand Protection

Gloves

Two pairs of powder-free nitrile
gloves meeting ASTM D6978
standards. The outer glove
should be removed

immediately after handling.[4]

[5]

Body Protection

Gown

A disposable, low-permeability
gown with a solid front, long

sleeves, and tight-fitting cuffs.

[4][6]

Eye Protection

Safety Glasses/Goggles

Chemical safety goggles or a
face shield if there is a risk of
splashing.[3][5][6]

Respiratory Protection

Respirator

An N95 or higher-rated
respirator should be worn,
especially when handling the
powder form to avoid

inhalation.[6]

Step-by-Step Handling and Operational Plan

A systematic approach to handling Imidaprilat-d3 is critical to minimize exposure and ensure

experimental integrity. The following workflow outlines the key stages from receipt to disposal.
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Receiving and Storage

1. Receive Package

2. Inspect for Damage

3. Transfer to -20°C Storage
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4. Don Appropriate PPE

5. Weigh in Ventilated Enclosure

6. Dissolve in Suitable Solvent
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Decontamination and Disposal
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7. Decontaminate Work Surfaces

8. Collect Waste in Labeled Container

9. Dispose via Approved Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Imidaprilat-d3.
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Operational Steps:

Receiving and Inspection: Upon receipt, visually inspect the package for any signs of
damage or leakage. If compromised, follow institutional emergency procedures.

Storage: Store the compound in a clearly labeled, sealed container at -20°C in a designated
and restricted area.[7]

Personal Protective Equipment (PPE): Before handling, don all required PPE as detailed in
the table above.[3][4][5]

Handling Environment: All handling of powdered Imidaprilat-d3 should be conducted in a
certified chemical fume hood or a ventilated balance enclosure to prevent inhalation of dust.

Weighing and Aliquoting: Use dedicated spatulas and weigh boats. Tare the balance with the
weigh boat before adding the compound to minimize contamination.

Dissolution: If preparing a solution, add the solvent to the vial containing the weighed
compound slowly to avoid splashing.

Decontamination: After handling, decontaminate all surfaces, equipment, and glassware with
an appropriate cleaning agent (e.g., 70% ethanol), followed by a rinse with water.

Waste Collection: Collect all disposable items, including gloves, gowns, and weigh boats, in
a dedicated, sealed, and clearly labeled hazardous waste container.[7]

Disposal Plan

Proper disposal of Imidaprilat-d3 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Solid Waste: All solid waste, including empty containers, contaminated PPE, and unused
compound, must be disposed of as hazardous chemical waste.[7]

o Liquid Waste: Solutions of Imidaprilat-d3 should be collected in a designated, labeled
hazardous waste container. Do not dispose of down the drain.[7]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.sigmaaldrich.com/TW/ko/sds/sial/68694?userType=undefined
https://en.wikipedia.org/wiki/Nephrotoxicity
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/product/b15559922/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-imidaprilat-d3
https://www.sigmaaldrich.com/TW/ko/sds/sial/68694?userType=undefined
https://www.benchchem.com/product/b15559922/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-imidaprilat-d3
https://www.sigmaaldrich.com/TW/ko/sds/sial/68694?userType=undefined
https://www.benchchem.com/product/b15559922/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-imidaprilat-d3
https://www.sigmaaldrich.com/TW/ko/sds/sial/68694?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Disposal Vendor: All waste must be disposed of through an approved and licensed
hazardous waste disposal company, following all local, state, and federal regulations.[7]

By adhering to these safety protocols and operational procedures, researchers can minimize
the risks associated with handling Imidaprilat-d3 and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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